Cas no 54111-93-2 (Butanedioicacid, 2-(hexadecen-1-yl)-)

• Product Name: Butanedioicacid, 2-(hexadecen-1-yl)-
• CAS No: 54111-93-2
• MF: C₂₀H₃₆O₄
• MW: 340.497447013855
• CID: 385225
• PubChem ID: 5780145
• Update Time: 2025-04-19

Butanedioicacid, 2-(hexadecen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Butanedioicacid, 2-(hexadecen-1-yl)-
• 2-hexadec-1-enylbutanedioic acid
• hexadecenylsuccinic acid
• 2-(hexadec-1-en-1-yl)butanedioic acid
• 2-[(1E)-hexadec-1-en-1-yl]butanedioic acid
• DTXSID101347090
• AKOS024332399
• NSC82349
• 2-[(1E)-1-Hexadecen-1-yl]succinic acid
• EINECS 258-980-2
• SCHEMBL246776
• Butanedioic acid, 2-[(1E)-1-hexadecenyl]-
• 2-[(E)-hexadec-1-enyl]butanedioic acid
• 2-[(1E)-1-hexadecenyl]succinic acid
• 90692-02-7
• Butanedioic acid, 1-hexadecenyl-
• 54111-93-2

• Inchi： 1S/C20H36O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18(20(23)24)17-19(21)22/h15-16,18H,2-14,17H2,1H3,(H,21,22)(H,23,24)/b16-15+
• InChI Key： AAHZZGHPCKJNNZ-FOCLMDBBSA-N
• SMILES： OC(C(CC(=O)O)/C=C/CCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 340.26148
• Monoisotopic Mass: 340.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6